Cas no 130511-67-0 (3,4,5-Tribromo-1H-pyrrole-2-carbonitrile)

3,4,5-Tribromo-1H-pyrrole-2-carbonitrile is a brominated pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its highly functionalized structure, featuring three bromine substituents and a nitrile group, makes it a versatile intermediate for constructing complex heterocyclic compounds. The electron-withdrawing nature of the substituents enhances its reactivity in cross-coupling reactions and nucleophilic substitutions, facilitating the synthesis of pharmacologically active molecules. The compound’s stability under standard conditions and high purity further ensure consistent performance in synthetic applications. Researchers value it for its role in developing agrochemicals, pharmaceuticals, and advanced materials, where precise functionalization is critical.

3,4,5-Tribromo-1H-pyrrole-2-carbonitrile structure

130511-67-0 structure

Product Name:3,4,5-Tribromo-1H-pyrrole-2-carbonitrile

CAS No:130511-67-0

MF:C₅HBr₃N₂

MW:328.786838293076

CID:1093806

PubChem ID:12040166

Update Time:2025-06-07

3,4,5-Tribromo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Tribromo-1H-pyrrole-2-carbonitrile
- 3,4,5-Tribromo-pyrrole-2-carbonitrile
- SCHEMBL8871747
- 130511-67-0
- SB63186
- UNNMRLKQCWKDDT-UHFFFAOYSA-N
- Inchi： 1S/C5HBr3N2/c6-3-2(1-9)10-5(8)4(3)7/h10H
- InChI Key： UNNMRLKQCWKDDT-UHFFFAOYSA-N
- SMILES： BrC1C(=C(NC=1C#N)Br)Br

Computed Properties

Exact Mass: 327.76694g/mol
Monoisotopic Mass: 325.76899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 39.6Å²

3,4,5-Tribromo-1H-pyrrole-2-carbonitrile Pricemore >>

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